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Compound of Interest

Ethyl 3-(2-bromophenyl)-3-
Compound Name:
oxopropanoate

Cat. No.: B1273624

Essential Safety and Handling Guide for Ethyl 3-
(2-bromophenyl)-3-oxopropanoate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 3-(2-bromophenyl)-3-
oxopropanoate (CAS No: 50671-05-1). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 3-(2-bromophenyl)-3-oxopropanoate is a chemical that requires careful handling due
to its potential health hazards. The available safety information indicates the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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A comprehensive personal protective equipment (PPE) strategy is mandatory to mitigate these

risks.

Protection Type

Minimum
Requirement

Recommended for
High-Risk
Operations

Rationale

Eye/Face Protection

ANSI-approved safety
goggles with side
shields.[2]

Full-face shield worn

over safety goggles.

[2](3]

Protects against
chemical splashes
and airborne particles
that can cause serious

eye irritation.[4]

Hand Protection

Chemical-resistant
gloves (e.g., Nitrile).
Inspect gloves for
degradation or

punctures before use.

[21(31[4]

Double-gloving with
appropriate material.
Consult glove
compatibility charts for

extended contact.[2]

[3]

Provides a barrier
against skin contact to

prevent irritation.[3][4]

Body Protection

Laboratory coat, long
pants, and closed-

toe/heel shoes.[2]

Flame-resistant lab
coat for flammable

compounds.

Protects skin from
accidental splashes

and contamination.[2]

[4]

Respiratory Protection

Not generally required
when handled in a
certified chemical

fume hood.

A NIOSH/MSHA or
European Standard
EN 149 approved
respirator if exposure
limits are exceeded or
if irritation or other
symptoms are

experienced.

Protects against
inhalation of vapors or
aerosols that may
cause respiratory

irritation.[5]

Operational Plan: From Receipt to Disposal

Safe handling of Ethyl 3-(2-bromophenyl)-3-oxopropanoate necessitates strict adherence to

the following operational protocols, from the moment the chemical is received to its final
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disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store the chemical in a cool, dry, and well-ventilated area, away from direct sunlight and
heat.[2][6]

o Keep the container tightly sealed to prevent the release of fumes.[2][6]

» Store at room temperature as indicated by the supplier.

 If flammable, store in a designated flammable liquids cabinet.[2]

2. Handling and Use - Experimental Protocol:

All weighing and handling of Ethyl 3-(2-bromophenyl)-3-oxopropanoate must be conducted
within a certified laboratory chemical fume hood to prevent inhalation exposure.[2][4]

o Preparation: Before starting, ensure the fume hood is clean and uncluttered.[3][4] Assemble
all necessary equipment, such as a calibrated analytical balance, weighing paper or boat,
spatula, and appropriately labeled waste containers.[3] Cover the work surface with
absorbent, disposable bench paper.[4]

e Donning PPE: Put on all required personal protective equipment as outlined in the table
above, including a lab coat, safety goggles, and chemical-resistant gloves.[2][3]

» Weighing and Transfer: Carefully measure and transfer the liquid compound using
appropriate glassware. Handle with care to avoid splashing or generating aerosols.

o Reaction Setup: If preparing a solution, slowly add the compound to the solvent in the
reaction vessel within the fume hood.[4] Keep containers sealed when not in use.[6]

o Post-Handling: After use, decontaminate all glassware and the work surface.[2] Remove
PPE carefully, avoiding contact with the outer surfaces of the gloves.[2] Wash hands
thoroughly with soap and water after handling.[4][6] Do not eat, drink, or smoke in the
laboratory.[4]
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3. Disposal Plan:

Waste containing Ethyl 3-(2-bromophenyl)-3-oxopropanoate must be treated as hazardous
waste and disposed of in accordance with local, state, and federal regulations.[3]

e Waste Segregation: This compound is a halogenated organic compound.[7] As such, all
waste streams containing it must be collected separately from non-halogenated waste.[7][8]

o Liquid Waste: Collect all solutions containing the compound in a designated, clearly
labeled, and sealed hazardous waste container for halogenated organic solvents.[4]

o Solid Waste: Contaminated lab supplies such as pipette tips, gloves, and weighing boats
must be collected in a designated solid hazardous waste container.[2][3]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous liquid waste.[3] The rinsed container can then be
disposed of according to institutional guidelines.[3]

o Disposal Method: All hazardous waste must be disposed of through a licensed hazardous
waste disposal service.[4] The primary disposal method for halogenated organic compounds
is typically high-temperature incineration.[4] Do not dispose of this chemical down the drain
or in regular trash.[4]

Quantitative Data

The following table summarizes the key physicochemical properties of Ethyl 3-(2-
bromophenyl)-3-oxopropanoate and a related isomer for comparison.
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Property

Ethyl 3-(2-bromophenyl)-3-
oxopropanoate

Ethyl 3-(4-bromophenyl)-3-
oxopropanoate

CAS Number

50671-05-1[9]

26510-95-2[1]

Molecular Formula

C11H11BrOs[9]

C11H11BrO3[10]

Molecular Weight

271.11 g/mol [9]

271.11 g/mol [10]

Physical Form

Liquid

Colorless to Yellow Liquid or
Solid[1]

Density

1.417 g/mL at 25 °C[9]

1.432 g/mL at 25 °C

Refractive Index

n20/D 1.5545[9]

n20/D 1.5700

Boiling Point

Not readily available

268-269 °C

Flash Point

Not readily available

>230 °F

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of Ethyl 3-(2-

bromophenyl)-3-oxopropanoate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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